Cas no 2228533-37-5 (1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228533-37-5
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 6264741
• PubChem ID: 165698254
• Update Time: 2025-05-23

1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid
• 1-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1873740
• 2228533-37-5

• Inchi： 1S/C18H23NO6/c1-17(2,3)25-16(24)19-13-10-11(4-5-14(13)21)18(15(22)23)8-6-12(20)7-9-18/h4-5,10,21H,6-9H2,1-3H3,(H,19,24)(H,22,23)
• InChI Key： MVCGFTARNLJKLF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)NC(=O)OC(C)(C)C)O)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 349.15253745g/mol
• Monoisotopic Mass: 349.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid

1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid, identified by the CAS number 2228533-37-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring, a hydroxyl group, and a tert-butoxy carbonyl amino group. The molecule's intricate design makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of such compounds in the field of drug delivery systems. The presence of the tert-butoxy group and the carbonylamino moiety in the molecule's structure contributes to its stability and solubility properties, which are crucial for drug delivery applications. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents.

The structural features of this compound also make it an ideal candidate for use in advanced materials science. The hydroxyl group present in the molecule facilitates hydrogen bonding, which can enhance the mechanical properties of materials synthesized using this compound. Furthermore, the cyclohexane ring provides rigidity to the molecule, making it suitable for applications in polymer chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of a suitable amino phenol derivative with a cyclohexanone derivative under specific conditions to form the desired product. Recent advancements in catalytic techniques have enabled researchers to optimize the synthesis process, improving yield and purity.

The compound's chemical stability and reactivity have been extensively studied, revealing its potential as an intermediate in various organic transformations. For instance, the tert-butoxy carbonyl amino group can be easily modified to introduce different functional groups, enabling the creation of diverse derivatives with varying biological activities.

In conclusion, 1-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-4-oxocyclohexane-1-carboxylic acid is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in both research and industry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.